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Compound of Interest

Compound Name: 1,3-Butanedithiol

Cat. No.: B1597265

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,3-Butanedithiol in a laboratory setting. The information is tailored
for researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Chemical and Physical Properties

1,3-Butanedithiol is a thiol compound with a characteristic strong, unpleasant odor.[1]
Understanding its physical and chemical properties is crucial for safe handling.
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Property

Value

Molecular Formula

C4H10S2[2][3]

Molecular Weight 122.25 g/mol [2]

Appearance Liquid[2]

Odor Meaty, garlic, sulfurous, onion-like, spicy[2][4]
Boiling Point 91-93 °C at 30 mm Hg[2][4]

Density 1.023 g/mL at 25 °C[2][4]

Flash Point 150 °F (65.6 °C)[2]

Vapor Pressure

1.15 mmHg at 25°CJ[2]

Solubility

Insoluble in water; miscible in fat.[3]

Hazard Identification and Personal Protective

Equipment (PPE)

Thiol compounds, including 1,3-Butanedithiol, are potential skin and eye irritants and may

cause respiratory irritation upon inhalation.[1][5] Adherence to the following PPE protocols is

mandatory.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields, or a face
shield.[1][5]

Protects against splashes and

aerosols.[5]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Double-

gloving is recommended.[1][5]

Prevents direct skin contact.[5]
No specific breakthrough time
data is available, so frequent
glove changes are

recommended.[6]

Skin and Body Protection

Flame-resistant lab coat, worn
and kept fastened.[1][5]

Prevents skin contact and
contamination of personal
clothing.[5]

Respiratory Protection

All work must be conducted in
a well-ventilated area,
preferably under a certified
chemical fume hood.[1][5][6]

Minimizes inhalation of vapors

or aerosols.[5]

Operational and Handling Plan

A systematic approach to handling 1,3-Butanedithiol is essential to minimize exposure and

ensure laboratory safety.

Preparation:

» Verify Engineering Controls: Ensure a certified chemical fume hood is operational.[5] Confirm

that a safety shower and eyewash station are readily accessible.[5]

o Prepare Workspace: All necessary glassware and equipment should be prepared and placed

within the chemical fume hood before starting work.

* Waste Containers: Have designated and clearly labeled hazardous waste containers ready

for both liquid and solid chemical waste.[5]

Handling Procedure:
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e Don PPE: Put on all required personal protective equipment as outlined in the table above
before handling the chemical.[5]

» Equilibration: Allow the 1,3-Butanedithiol container to reach room temperature before
opening to prevent moisture condensation.[5]

 Inert Atmosphere: To minimize air exposure and potential oxidation, consider handling the
compound under an inert atmosphere (e.g., argon or nitrogen).[5]

e Transferring: Use non-sparking tools and ground and bond containers when transferring
material to prevent static discharge.[6]

Emergency Procedures
Spill Response:
o Small Spill (inside a fume hood):

o Alert personnel in the immediate vicinity.

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or
sand.[6]

o Collect the absorbent material into a sealed, labeled container for hazardous waste
disposal.[6]

e Large Spill:

o Evacuate the area immediately.

o Contact your institution's Environmental Health and Safety (EHS) department.
First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[7]
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e Following Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a doctor.[7]

» Following Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[7]

e Following Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[7]

Disposal Plan

Proper disposal of 1,3-Butanedithiol and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Collect all 1,3-Butanedithiol waste in a

dedicated, sealed, and clearly labeled
Liquid Waste hazardous waste container. The label must

explicitly state that the container holds thiol-

containing waste.[1][5]

Contaminated items such as gloves, pipette tips,
and paper towels should be placed in a sealed
Solid Waste plastic bag. This bag should then be placed in a

designated solid hazardous waste container.[1]

[5]

All chemical waste must be disposed of through a licensed contractor, following all institutional
and governmental regulations.[5]
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Workflow for PPE Selection when Handling 1,3-Butanedithiol

Preparation

Start: Plan to handle
1,3-Butanedithiol

Is a certified chemical
fume hood available?

Are safety shower and
eyewash station accessible?

IYes

Personal Protective Equipment vPPE) Selection

Wear tightly fitting safety goggles

with side-shields or a face shield.

Wear chemical-resistant gloves
(Nitrile rubber recommended). No
Double-gloving is advised.

No

Wear a flame-resistant
lab coat.

i

Work within the
chemical fume hood.

Action

Proceed with handling
1,3-Butanedithiol

Do not proceed.
Consult EHS.

Click to download full resolution via product page

Caption: PPE Selection Workflow for 1,3-Butanedithiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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